Cas no 77594-90-2 (5-butyl-2-methylaniline)

• Product Name: 5-butyl-2-methylaniline
• CAS No: 77594-90-2
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• MDL: MFCD18824962
• CID: 550415
• PubChem ID: 20446981
• Update Time: 2025-11-02

5-butyl-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,5-butyl-2-methyl-
• o-Toluidine,5-butyl- (6CI)
• 5-butyl-2-methylaniline
• A1-44102
• SB76247
• DTXSID70607282
• EN300-813981
• SCHEMBL3238669
• ITYJPGVYIFPALO-UHFFFAOYSA-N
• Z1262626215
• CDA59490
• AKOS022961793
• 5-butyl-2-methylbenzenamine
• 77594-90-2

• MDL： MFCD18824962
• Inchi： 1S/C11H17N/c1-3-4-5-10-7-6-9(2)11(12)8-10/h6-8H,3-5,12H2,1-2H3
• InChI Key： ITYJPGVYIFPALO-UHFFFAOYSA-N
• SMILES： NC1=C(C)C=CC(=C1)CCCC

Computed Properties

• Exact Mass: 163.13621
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Additional information on 5-butyl-2-methylaniline

Comprehensive Analysis of 5-butyl-2-methylaniline (CAS No. 77594-90-2): Properties, Applications, and Industry Trends

5-butyl-2-methylaniline (CAS No. 77594-90-2), a specialized aromatic amine derivative, has garnered significant attention in fine chemical synthesis and material science due to its unique structural properties. This compound, characterized by a butyl substituent at the 5-position and a methyl group at the 2-position of the aniline ring, serves as a versatile intermediate in pharmaceuticals, agrochemicals, and advanced polymer formulations. Its molecular formula, C₁₁H₁₇N, and precise chemical structure enable tailored reactivity, making it a focal point for researchers exploring sustainable synthesis pathways and green chemistry applications.

Recent trends in organic synthesis highlight the growing demand for 5-butyl-2-methylaniline as a precursor for high-performance dyes and liquid crystal materials. Industry reports indicate a surge in queries related to "eco-friendly aniline derivatives" and "CAS 77594-90-2 suppliers," reflecting its commercial relevance. The compound’s low toxicity profile (when handled under standard protocols) and compatibility with catalytic hydrogenation processes align with the global shift toward safer chemical alternatives. Notably, its role in photovoltaic material research has been explored in peer-reviewed studies, addressing the need for energy-efficient organic semiconductors.

From a technical perspective, 5-butyl-2-methylaniline exhibits a boiling point of ~265°C and a density of 0.98 g/cm³, with solubility in common organic solvents like ethanol and acetone. These physicochemical properties facilitate its integration into multi-step synthesis workflows, particularly in pharmaceutical intermediates for antihypertensive and antifungal agents. Analytical techniques such as HPLC purity testing and GC-MS characterization are critical for quality control, as emphasized in recent ISO-certified production guidelines.

The compound’s stability under controlled storage conditions (recommended: inert atmosphere, 2–8°C) ensures prolonged shelf life, a key concern for bulk chemical procurement. Market analyses reveal increasing searches for "CAS 77594-90-2 technical specifications" and "5-butyl-2-methylaniline safety data," underscoring the need for transparent supply chain documentation. Regulatory compliance with REACH and FDA guidelines further enhances its adoption in GMP manufacturing.

Emerging applications in bioconjugation chemistry and nanomaterial functionalization position 5-butyl-2-methylaniline as a candidate for next-generation diagnostics. Collaborative studies between academia and industry explore its potential in fluorescent probes and bioimaging agents, addressing the rising demand for precision medicine tools. Such innovations align with the broader "smart materials" trend, frequently searched in conjunction with "aniline derivatives 2024."

In conclusion, 5-butyl-2-methylaniline (CAS No. 77594-90-2) exemplifies the intersection of traditional organic chemistry and cutting-edge technology. Its adaptability across sectors—from industrial coatings to life sciences—ensures sustained relevance. Future research may focus on optimizing microwave-assisted synthesis or enzymatic catalysis to reduce environmental impact, a priority for stakeholders seeking carbon-neutral solutions.